Cas no 82174-08-1 (3-(Trifluoromethylthio)benzyl alcohol)

• Product name: 3-(Trifluoromethylthio)benzyl alcohol
• CAS No: 82174-08-1
• MF: C₈H₇OF₃S
• MW: 208.20078
• CID: 820743
• PubChem ID: 2777868

3-(Trifluoromethylthio)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethylthio)benzyl alcohol
• [3-(trifluoromethylsulfanyl)phenyl]methanol
• (3-trifluoromethylthiophenyl)methanol
• 3-[(trifluoromethyl)thio]benzyl alcohol
• PC1529
• SCHEMBL2692232
• {3-[(trifluoromethyl)sulfanyl]phenyl}methanol
• DTXSID80380690
• CS-0247923
• FT-0613965
• EN300-378855
• A840263
• (3-(trifluoromethylthio)phenyl)methanol
• MFCD00236341
• 82174-08-1
• (3-trifluoromethylsulfanyl-phenyl)-methanol
• (3-((Trifluoromethyl)thio)phenyl)methanol

• Inchi： InChI=1S/C8H7F3OS/c9-8(10,11)13-7-3-1-2-6(4-7)5-12/h1-4,12H,5H2
• InChI Key： WFTYAJMQWUPQRU-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)SC(F)(F)F)CO

Computed Properties

• Exact Mass: 208.01700
• Monoisotopic Mass: 208.01697050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Color/Form: Foul smelling
• Refractive Index: 1.5
• PSA: 45.53000
• LogP: 2.79080
• Sensitiveness: Stench
• Solubility: Not determined

3-(Trifluoromethylthio)benzyl alcohol Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

3-(Trifluoromethylthio)benzyl alcohol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols